Cas no 57248-15-4 (Methanone, bis(2,5-dichloro-3-thienyl)-)
57248-15-4 structure
Product Name:Methanone, bis(2,5-dichloro-3-thienyl)-
CAS No:57248-15-4
MF:C9H2Cl4OS2
MW:332.053575992584
CID:346022
PubChem ID:21510486
Update Time:2025-04-19
Methanone, bis(2,5-dichloro-3-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, bis(2,5-dichloro-3-thienyl)-
- bis(2,5-dichlorothiophen-3-yl)methanone
- SCHEMBL11844863
- DTXSID90615344
- 57248-15-4
-
- Inchi: 1S/C9H2Cl4OS2/c10-5-1-3(8(12)15-5)7(14)4-2-6(11)16-9(4)13/h1-2H
- InChI Key: OSWRANCNIFQVNE-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(S1)Cl)C(C1=C(SC(=C1)Cl)Cl)=O
Computed Properties
- Exact Mass: 329.83036
- Monoisotopic Mass: 329.830118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- PSA: 17.07
Methanone, bis(2,5-dichloro-3-thienyl)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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